(2-Methoxypyridin-3-yl)-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

• IUPAC Name: (2-methoxypyridin-3-yl)-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H20F3N3O3/c1-27-16-14(6-2-8-23-16)18(26)25-10-4-5-13(11-25)12-28-17-15(19(20,21)22)7-3-9-24-17/h2-3,6-9,13H,4-5,10-12H2,1H3
• InChI Key: WXNQHDKWGLLTGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)N2CCCC(C2)COC3=C(C=CC=N3)C(F)(F)F
• Molecular Formula: C19H20F3N3O3
• Molecular Weight: 395.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a methoxy group, a pyridine ring, a trifluoromethyl group, and a piperidine ring. These functional groups could potentially participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), a methoxy group (OCH3) attached to the pyridine ring, a piperidine ring (a six-membered ring with five carbon atoms and one nitrogen atom), and a trifluoromethyl group (CF3) attached to another pyridine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the polar methoxy group and the aromatic pyridine rings could make this compound relatively polar, which would affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s impossible to predict the mechanism of action.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s a drug, future research could focus on improving its efficacy, reducing its side effects, or finding new therapeutic applications.